Cas no 23093-93-8 (Butanoic acid,4-[[4-[[(4-nitrophenyl)sulfonyl]amino]phenyl]amino]-4-oxo-)

Butanoic acid,4-[[4-[[(4-nitrophenyl)sulfonyl]amino]phenyl]amino]-4-oxo- structure
23093-93-8 structure
Product Name:Butanoic acid,4-[[4-[[(4-nitrophenyl)sulfonyl]amino]phenyl]amino]-4-oxo-
CAS No:23093-93-8
MF:C16H15N3O7S
MW:393.371202707291
CID:268020
PubChem ID:211419
Update Time:2025-04-19

Butanoic acid,4-[[4-[[(4-nitrophenyl)sulfonyl]amino]phenyl]amino]-4-oxo- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,4-[[4-[[(4-nitrophenyl)sulfonyl]amino]phenyl]amino]-4-oxo-
    • N-[4-(p-Nitro-benzolsulfonamido)-phenyl]-succinamidsaeure
    • DTXSID40945769
    • 23093-93-8
    • 4-(p-Nitrobenzenesulfonamido)succinanilic acid
    • BRN 3019575
    • 4-{4-[(4-Nitrobenzene-1-sulfonyl)amino]anilino}-4-oxobutanoic acid
    • Succinanilic acid, 4'-(p-nitrobenzenesulfonamido)-
    • Inchi: 1S/C16H15N3O7S/c20-15(9-10-16(21)22)17-11-1-3-12(4-2-11)18-27(25,26)14-7-5-13(6-8-14)19(23)24/h1-8,18H,9-10H2,(H,17,20)(H,21,22)
    • InChI Key: YCQITKSJXRHLTF-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)[N+](=O)[O-])(NC1C=CC(=CC=1)NC(CCC(=O)O)=O)(=O)=O

Computed Properties

  • Exact Mass: 393.06315
  • Monoisotopic Mass: 393.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 640
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 167Ų

Experimental Properties

  • Density: 1.566
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.67
  • PSA: 155.71
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